(2-Oxo-1,3,2,4-dioxazagalletidin-2-ium-4-yl) nitrate;nitrate

Specification

• Description: Gallium nitrate appears as white crystals. (NTP, 1992); Gallium nitrate is a nitrate salt of [DB14524], a heavy metal that has been used as a diagnostic agent. Gallium nitrate is reported to possess antiresorptive and hypocalcemic effects on bone. GANITE, a product of gallium nitrate previously used to treat cancer-related hypercalcemia, was discontinued from marketing in the US for reasons other than safety or effectiveness. Apart from cancer-related hypercalcemia, gallium nitrate has been studied in arthritis, autoimmune disorders, and tumours.; Gallium nitrate anhydrous is a Calcium Resorption Inhibitor. The physiologic effect of gallium nitrate anhydrous is by means of Bone Resorption Inhibition.; Gallium Nitrate is a hydrated nitrate salt of the group IIIa element gallium with potential use in the treatment of malignancy-associated hypercalcemia. Gallium nitrate localizes preferentially to areas of bone resorption and remodeling and inhibits osteoclast-mediated resorption by enhancing hydroxyapatite crystallization and reduction of bone mineral solubility. This agent also increases calcium and phosphorous deposition into bone and may increase collagen synthesis. (NCI04)
• CAS No.: 13494-90-1
• Molecular Formula: GaN3O9
• Molecular Weight: 255.74 g/mol
• IUPAC Name: gallium;trinitrate
• Standard InChI: InChI=1S/Ga.3NO3/c;3*2-1(3)4/q+3;3*-1
• Standard InChI Key: CHPZKNULDCNCBW-UHFFFAOYSA-N
• SMILES: [N+]1(=O)O[Ga](O1)O[N+](=O)[O-].[N+](=O)([O-])[O-]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ga+3]
• Melting Point: 230 °F (decomposes) (NTP, 1992)